Cas no 1426806-63-4 (1-Bromo-3-chloro-2-(2-methylpropoxy)-5-nitrobenzene)

1-Bromo-3-chloro-2-(2-methylpropoxy)-5-nitrobenzene structure
1426806-63-4 structure
Product Name:1-Bromo-3-chloro-2-(2-methylpropoxy)-5-nitrobenzene
CAS No:1426806-63-4
MF:C10H11BrClNO3
MW:308.55624127388
CID:2133553
Update Time:2023-08-04

1-Bromo-3-chloro-2-(2-methylpropoxy)-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-3-chloro-2-(2-methylpropoxy)-5-nitroBenzene
    • 1-Bromo-3-chloro-2-(2-methylpropoxy)-5-nitrobenzene
    • Inchi: 1S/C10H11BrClNO3/c1-6(2)5-16-10-8(11)3-7(13(14)15)4-9(10)12/h3-4,6H,5H2,1-2H3
    • InChI Key: IUMDBQRZURSIAK-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OCC(C)C)Cl)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Topological Polar Surface Area: 55
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